Cas no 1366577-88-9 (2-(4-cyclopropylmethoxyphenyl)-4,4,5,5-tetramethyl[1,3,2]dioxaborolane)
1366577-88-9 structure
Product Name:2-(4-cyclopropylmethoxyphenyl)-4,4,5,5-tetramethyl[1,3,2]dioxaborolane
CAS No:1366577-88-9
MF:C16H23BO3
MW:274.163025140762
CID:2104409
PubChem ID:79662200
Update Time:2024-11-06
2-(4-cyclopropylmethoxyphenyl)-4,4,5,5-tetramethyl[1,3,2]dioxaborolane Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-cyclopropylmethoxyphenyl)-4,4,5,5-tetramethyl[1,3,2]dioxaborolane
- 2-[4-(CYCLOPROPYLMETHOXY)PHENYL]-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
- 2-(4-Cyclopropylmethoxy-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
- CID 79662200
- 1,3,2-Dioxaborolane, 2-[4-(cyclopropylmethoxy)phenyl]-4,4,5,5-tetramethyl-
- 2-4-(cyclopropylmethoxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- DA-28185
- CS-0176987
- F97428
- Z1336746122
- 1366577-88-9
- 2-(4-Cyclopropylmethoxyphenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
- MFCD24039794
- AKOS018218945
- EN300-1706219
- A1-04154
- 2-(4-(Cyclopropylmethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
-
- Inchi: 1S/C16H23BO3/c1-15(2)16(3,4)20-17(19-15)13-7-9-14(10-8-13)18-11-12-5-6-12/h7-10,12H,5-6,11H2,1-4H3
- InChI Key: NEQVQJCPHVVIFO-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC(=CC=2)OCC2CC2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 274.1740248g/mol
- Monoisotopic Mass: 274.1740248g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.7
2-(4-cyclopropylmethoxyphenyl)-4,4,5,5-tetramethyl[1,3,2]dioxaborolane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM562452-5g |
2-[4-(Cyclopropylmethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1366577-88-9 | 95%+ | 5g |
$404 | 2023-02-18 | |
| Enamine | EN300-1706219-0.05g |
2-[4-(cyclopropylmethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1366577-88-9 | 95% | 0.05g |
$73.0 | 2023-09-20 | |
| Enamine | EN300-1706219-0.1g |
2-[4-(cyclopropylmethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1366577-88-9 | 95% | 0.1g |
$109.0 | 2023-09-20 | |
| Enamine | EN300-1706219-0.25g |
2-[4-(cyclopropylmethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1366577-88-9 | 95% | 0.25g |
$156.0 | 2023-09-20 | |
| Enamine | EN300-1706219-0.5g |
2-[4-(cyclopropylmethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1366577-88-9 | 95% | 0.5g |
$299.0 | 2023-09-20 | |
| Enamine | EN300-1706219-1.0g |
2-[4-(cyclopropylmethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1366577-88-9 | 95% | 1.0g |
$398.0 | 2023-07-10 | |
| Enamine | EN300-1706219-2.5g |
2-[4-(cyclopropylmethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1366577-88-9 | 95% | 2.5g |
$782.0 | 2023-09-20 | |
| Enamine | EN300-1706219-5.0g |
2-[4-(cyclopropylmethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1366577-88-9 | 95% | 5.0g |
$1157.0 | 2023-07-10 | |
| Enamine | EN300-1706219-10.0g |
2-[4-(cyclopropylmethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1366577-88-9 | 95% | 10.0g |
$1716.0 | 2023-07-10 | |
| Aaron | AR01NV8O-50mg |
2-(4-Cyclopropylmethoxy-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane |
1366577-88-9 | 95% | 50mg |
$126.00 | 2023-12-16 |
2-(4-cyclopropylmethoxyphenyl)-4,4,5,5-tetramethyl[1,3,2]dioxaborolane Related Literature
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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